4-(3-Acetylphenyl)-2-nitrophenol

• IUPAC Name: 1-[3-(4-hydroxy-3-nitrophenyl)phenyl]ethanone
• InChI: InChI=1S/C14H11NO4/c1-9(16)10-3-2-4-11(7-10)12-5-6-14(17)13(8-12)15(18)19/h2-8,17H,1H3
• InChI Key: CQWMUBAGZDRWOI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C14H11NO4
• DSSTOX Substance ID: DTXSID10686258
• Molecular Weight: 257.24 g/mol
• CAS No.: 1262003-83-7

Description

4-(3-Acetylphenyl)-2-nitrophenol is a nitrophenol derivative characterized by a 2-nitrophenol core substituted at the para position with a 3-acetylphenyl group. The acetyl group (–COCH₃) introduces electron-withdrawing effects, which influence the compound’s electronic distribution and reactivity. This structural feature distinguishes it from simpler nitrophenols like 2-nitrophenol or 4-nitrophenol. The acetyl group is meta-directing, which may alter nitration or substitution patterns compared to other phenolic derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Acetylphenyl)-2-nitrophenol typically involves the nitration of 4-(3-acetylphenyl)phenol. This process can be carried out using a mixture of concentrated sulfuric acid and nitric acid at low temperatures to ensure the selective introduction of the nitro group at the desired position on the benzene ring.

Industrial Production Methods

In an industrial setting, the production of 4-(3-Acetylphenyl)-2-nitrophenol may involve a continuous flow process where the reactants are fed into a reactor under controlled conditions. The reaction mixture is then subjected to purification steps such as recrystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

4-(3-Acetylphenyl)-2-nitrophenol can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Oxidation: The phenolic hydroxyl group can be oxidized to a quinone using oxidizing agents like potassium permanganate.

Substitution: The acetyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst.

Oxidation: Potassium permanganate, acidic or basic conditions.

Substitution: Nucleophiles such as amines or thiols.

Major Products Formed

Reduction: 4-(3-Aminophenyl)-2-nitrophenol.

Oxidation: 4-(3-Acetylphenyl)-2-nitroquinone.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-(3-Acetylphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(3-Acetylphenyl)-2-nitrophenol involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to biological effects. The phenolic hydroxyl group can participate in hydrogen bonding and other interactions with proteins and enzymes, influencing their activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

The acetylphenyl group in 4-(3-Acetylphenyl)-2-nitrophenol introduces steric and electronic effects absent in simpler nitrophenols. For example:

• 2-Nitrophenol: Lacks the acetylphenyl substituent, resulting in lower steric hindrance and distinct electronic effects. The nitro group at the ortho position creates intramolecular hydrogen bonding, stabilizing the molecule .
• 3-Nitrophenol: The nitro group at the meta position reduces hydrogen-bonding interactions compared to 2-nitrophenol, altering solubility and acidity .
• 4-Nitrophenol: Features a nitro group at the para position, enhancing resonance stabilization and acidity (pKa ~7.1) compared to 2-nitrophenol (pKa ~7.2) .

Reactivity and Nitration Pathways

Nitration patterns in phenolic compounds are influenced by substituents. For example:

• Phenol: Nitrates preferentially at the para position due to the hydroxyl group’s activating effect, but ortho nitration can occur under specific conditions .
• 4-Chlorophenol (4CP): The electron-withdrawing chlorine group directs nitration exclusively to the ortho position, as demonstrated in DFT studies .
• 4-(3-Acetylphenyl)-2-nitrophenol: The acetyl group’s meta-directing nature may further stabilize the nitro group at the ortho position, limiting alternative nitration pathways.

Physical and Chemical Properties (Table)

Property	4-(3-Acetylphenyl)-2-nitrophenol	2-Nitrophenol	3-Nitrophenol	4-Nitrophenol
Molecular Weight (g/mol)	~271.23 (estimated)	139.11	139.11	139.11
Melting Point (°C)	Not reported	44–46	96–98	113–114
Solubility in Water	Low (acetylphenyl increases hydrophobicity)	1.3 g/100 mL	0.6 g/100 mL	1.7 g/100 mL
pKa	~7.5 (estimated)	7.2	8.3	7.1